2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

• IUPAC Name: 2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C15H9F6NO2/c16-11-6-1-2-7-12(11)22-13(23)15(20,21)24-10-5-3-4-9(8-10)14(17,18)19/h1-8H,(H,22,23)
• InChI Key: ACSZWWIVQDTZNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C(OC2=CC=CC(=C2)C(F)(F)F)(F)F)F
• Molecular Formula: C15H9F6NO2
• Molecular Weight: 349.23 g/mol
• CAS No.: 338792-22-6

Description

2,2-difluoro-N-(2-fluorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C15H9F6NO2 and its molecular weight is 349.232. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research into compounds with similar fluorinated structures, such as difluoroacetamides, has led to advancements in electrophilic fluorinating agents. For example, perfluoro-[N-(4-pyridyl)acetamide] serves as a site-selective electrophilic fluorinating agent, illustrating the potential of fluorinated compounds in synthesizing complex molecules under mild conditions (Banks, Besheesh, & Tsiliopoulos, 1996). Similarly, the synthesis and characterization of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides highlight the compound's relevance in creating substances with potential herbicidal activities (Wu et al., 2011).

Material Science Applications

In the realm of material science, the development of high glass-transition temperature and organosoluble novel arylene ether polymers utilizing similar fluorinated compounds showcases the significance of such structures in producing materials with exceptional thermal stability and solubility properties (Huang et al., 2007). These materials are promising for applications requiring high thermal resistance and optical transparency.

Biological Activities and Potential Applications

Research into fluorinated compounds has also extended into the investigation of their biological activities. For instance, the synthesis and evaluation of 2-(5-(aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related derivatives for antimicrobial activities demonstrate the potential of fluorinated acetamides in developing new antimicrobial agents (Parikh & Joshi, 2014). The presence of fluorine atoms significantly enhances the compounds' antimicrobial efficacy, offering a pathway to novel treatments for bacterial and fungal infections.